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Compound Name:

Cat. No.: B084162

2',6'-Difluoroacetophenone

L  Get Quote

Essential Safety and Handling Guide for 2',6'-

Difluoroacetophenone

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2',6'-Difluoroacetophenone (CAS No: 13670-99-0), tailored for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties

2',6'-Difluoroacetophenone is a combustible liquid that requires careful handling to avoid
health hazards and ensure laboratory safety.[1][2] Its key properties are summarized below.

Property

Value

Molecular Formula

CsHeF20

Molecular Weight 156.13 g/mol [3]

Appearance Liquid[3]

Boiling Point 76-79 °C at 15 mmHg[3]
Density 1.197 g/mL at 25 °C[3]

Flash Point 77 °C (170.6 °F) - closed cup[3]
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Hazard Identification and Classification

This chemical is classified as hazardous under the Globally Harmonized System (GHS).[1][2]
Understanding these hazards is the first step in safe handling.

Hazard Classification GHS Code Description

Flammable Liquids Category 4 H227: Combustible liquid[1][2]
) ] o H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2

[2]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation[1][2]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[1][2][3]

Signal Word: Warning[1][2][3]
Hazard Pictogram:

walt text

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The following table outlines the
required equipment.
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. Recommended .
Protection Type . Rationale
Specification

Safety glasses with side-

shields (conforming to EN166) Protects against splashes and
Eye/Face Protection or safety goggles.[4] A face vapors causing serious eye

shield is recommended if there irritation.[1][2]

is a splash potential.[5]

Chemical-resistant, impervious
) ] gloves (e.g., Butyl, Neoprene). Prevents skin contact which
Skin Protection ) o
[6][7] A lab coat or chemical- can cause irritation.[1][2]

resistant apron is required.[5]

Use only in a well-ventilated
area, preferably a chemical
fume hood.[1][8] If a fume

hood is not available or if Protects against inhalation of
Respiratory Protection ventilation is poor, use a vapors which may cause
NIOSH-approved respirator respiratory irritation.[1][2]

with organic vapor cartridges
(e.g., Type ABEK (EN14387)
respirator filter).[3][9]

Operational Plans: Handling, Storage, and Disposal

Adherence to strict operational protocols is crucial for safety.

Safe Handling Protocol

o Preparation: Before handling, ensure all required PPE is available and inspected for integrity.
[4] Read the Safety Data Sheet (SDS) thoroughly.[10]

o Work Area: Handle the chemical inside a properly functioning chemical fume hood to
minimize vapor accumulation.[1][8]

e Avoidance: Avoid contact with skin and eyes and inhalation of vapor or mist.
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« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][8] Use
non-sparking tools when handling containers.[6]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not eat, drink,
or smoke in the work area.[2]

Storage Plan

o Containers: Keep containers tightly closed when not in use.[2]
e Location: Store in a dry, cool, and well-ventilated place.[2]

o Cabinets: For quantities of 10 gallons or more, a dedicated flammable storage cabinet is
required.[1]

e Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[2]

Disposal Plan

2',6'-Difluoroacetophenone is a halogenated organic compound and must be disposed of as
hazardous waste.[4][11]

Segregation: Do not mix with non-halogenated waste.[3][11] Collect in a designated, properly
labeled hazardous waste container for "Halogenated Organic Liquids".[3][4]

o Container: The waste container must be in good condition, compatible with the chemical, and
have a tight-sealing cap.[3]

o Labeling: Label the waste container with "Hazardous Waste," the full chemical name
("Waste: 2',6'-Difluoroacetophenone”), and a list of all constituents if it's a mixed waste
stream.[3]

» Collection: When the container is nearly full, arrange for collection by a licensed professional
waste disposal service.[4]

» Contaminated Materials: Dispose of any contaminated PPE, spill cleanup materials, and
empty containers as hazardous waste.[12][13]
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Emergency Procedures
First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately rinse cautiously with water for at
least 15 minutes, including under the eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[2]

Spill Response Plan

o Evacuate & Isolate: Immediately alert others in the area and evacuate non-essential

personnel. Isolate the spill area.[14]

o Ventilate: Ensure the area is well-ventilated, preferably with an exhaust system directed

outdoors.[14]

» Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[14]

o Contain Spill: Wearing appropriate PPE, contain the spill using an inert absorbent material

like vermiculite, dry sand, or spill pillows.[13][14]
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e Absorb & Collect: Absorb the spilled liquid, working from the outside in. Use non-sparking
tools to collect the absorbed material and place it into a sealable, labeled container for
hazardous waste disposal.[12][14]

o Decontaminate: Clean the spill area with soap and water.[12]
e Dispose: Dispose of all cleanup materials as hazardous waste.[12][13]

e Report: Report the incident to your institution's Environmental Health and Safety department.
[12]

Visual Safety Protocols
Hierarchy of Controls

The following diagram illustrates the hierarchy of controls for minimizing exposure to 2',6'-
Difluoroacetophenone, from most to least effective.
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Hierarchy of Controls for 2',6'-Difluoroacetophenone

Elimination

(e.g., Remove from process)

Most Effective

Substitution
(e.g., Use a less hazardous chemical)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Least Effective

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure.

Experimental Workflow for Safe Handling

This workflow provides a step-by-step visual guide for the safe handling of 2',6'-
Difluoroacetophenone from acquisition to disposal.
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Safe Handling Workflow: 2',6'-Difluoroacetophenone

1. Planning & Prep
- Review SDS
- Prepare Work Area

2. Don PPE
- Goggles, Lab Coat
- Chemical-Resistant Gloves

3. Chemical Handling
- Work in Fume Hood
- Use Smallest Quantity

4. Temporary Storage
- Tightly Sealed Container
- Away from Incompatibles

5. Doff & Clean PPE !
- Proper Removal Technique !
- Decontaminate Reusables /

Follow Spill
Response Plan

6. Area Cleanup
- Decontaminate Surfaces
- Wash Hands

7. Waste Segregation
- Collect in Labeled
‘Halogenated Waste' Container

8. Final Disposal
- Arrange for Pickup by
Licensed Service

Click to download full resolution via product page

Caption: Step-by-step workflow for handling 2',6'-Difluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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